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Compound Name: N-nitroso-nintedanib

Cat. No.: B16029192

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

N-nitroso-nintedanib in a laboratory setting. Given that N-nitroso compounds are often potent

carcinogens, a precautionary approach is paramount to minimize exposure and ensure a safe

research environment.[1][2] This document outlines the necessary personal protective

equipment (PPE), operational procedures, and disposal plans to mitigate risks associated with

this compound.

Immediate Safety and Personal Protective Equipment
(PPE)
All personnel handling N-nitroso-nintedanib must be thoroughly trained on its potential

hazards and the procedures detailed in this guide. All work with this compound should be

conducted in a designated area, such as a certified chemical fume hood, to minimize the risk of

inhalation exposure.[1][3]
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The following table summarizes the minimum required PPE for handling N-nitroso-nintedanib,

based on recommendations for nintedanib and other hazardous N-nitroso compounds.[1][4][5]

PPE Category Specification Rationale

Eye Protection
Tightly fitting safety goggles

with side-shields.

Protects eyes from splashes

and airborne particles.[1][5]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile), double-gloving is

required.[4][6]

Prevents skin contact. Gloves

should be inspected before

use and changed regularly, or

immediately if contaminated.[7]

Body Protection

Impervious laboratory coat or

coveralls with a solid front,

long sleeves, and tight-fitting

cuffs.[1][6]

Protects skin from splashes

and contamination.[1]

Respiratory Protection

A NIOSH-approved respirator

(e.g., N100) should be used if

engineering controls are not

available or are insufficient.[4]

Minimizes inhalation of

airborne particles.

Foot Protection Closed-toe shoes.[4] Protects feet from spills.

Operational Plan: From Receipt to Disposal
A systematic approach to handling N-nitroso-nintedanib is crucial for laboratory safety. The

following step-by-step guidance covers the entire lifecycle of the compound within the

laboratory.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any signs of damage or leakage. This

should be done in a well-ventilated area, preferably a fume hood.

Labeling: Ensure the container is clearly labeled with the chemical name, hazard warnings

(e.g., "Suspected Carcinogen," "Toxic"), and the date of receipt.[8]
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Storage: Store N-nitroso-nintedanib in a designated, well-ventilated, and restricted-access

area. It should be kept in a tightly sealed, labeled container. Long-term storage should be at

refrigerator temperatures (2-8°C).[9]

Preparation and Handling
Designated Area: All handling of N-nitroso-nintedanib, including weighing and solution

preparation, must be performed in a certified chemical fume hood to control exposure.[3]

Weighing: When weighing the solid compound, use a balance inside the fume hood. Use

disposable weighing boats or papers to avoid contamination of the balance.

Solution Preparation: Prepare solutions in the fume hood. Handle all solutions of N-nitroso-
nintedanib with the same precautions as the solid material.

Spill Prevention: Use trays or bench paper to contain any potential spills.

In Case of Exposure or Spill
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.[5]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention.[5]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[10]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[5]

Spills: For small spills, use an absorbent material to clean the area. For larger spills,

evacuate the area and follow your institution's hazardous material spill response protocol.[3]

All materials used for spill cleanup must be disposed of as hazardous waste.

Disposal Plan
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Proper disposal of N-nitroso-nintedanib and all contaminated materials is critical to prevent

environmental contamination and accidental exposure.[3]

Waste Segregation and Collection
Solid Waste: All solid waste, including unused compound, contaminated gloves, weighing

papers, bench paper, and other disposable materials, must be collected in a dedicated,

clearly labeled hazardous waste container.[1][3]

Liquid Waste: All solutions containing N-nitroso-nintedanib must be collected in a separate,

labeled hazardous waste container.[1] Do not dispose of N-nitroso compounds down the

drain.[11]

Sharps: Contaminated needles and other sharps must be placed in a designated sharps

container for hazardous waste.

Decontamination and Disposal Procedures
Chemical Decontamination: For decontamination of laboratory equipment, procedures

involving chemical degradation can be employed. One study suggests a method for the

destruction of N-nitroso compounds using aluminum-nickel alloy powder in an increasingly

basic medium, which achieved at least 99.98% destruction.[12][13] Another approach for

degrading nitrosamines involves treatment with aluminum-nickel alloy powder and aqueous

alkali.[14]

Waste Pickup: All hazardous waste must be disposed of through your institution's

environmental health and safety office. Ensure all waste containers are properly labeled and

sealed before pickup.[3]

Workflow for Safe Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of N-
nitroso-nintedanib.
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Caption: Workflow for the safe handling and disposal of N-nitroso-nintedanib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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